Cas no 88959-21-1 (4-Hexen-3-one, 6-(2,2,4-trimethylcyclopentylidene)-)

• Product name: 4-Hexen-3-one, 6-(2,2,4-trimethylcyclopentylidene)-
• CAS No: 88959-21-1
• MF: C₁₄H₂₂O
• MW: 206.32388
• CID: 618203
• PubChem ID: 71320989

4-Hexen-3-one, 6-(2,2,4-trimethylcyclopentylidene)- Chemical and Physical Properties

Names and Identifiers

• 4-Hexen-3-one, 6-(2,2,4-trimethylcyclopentylidene)-
• 6-(2,2,4-trimethylcyclopentylidene)hex-4-en-3-one
• DTXSID40750850
• 88959-21-1

• Inchi： InChI=1S/C14H22O/c1-5-13(15)8-6-7-12-9-11(2)10-14(12,3)4/h6-8,11H,5,9-10H2,1-4H3
• InChI Key： FUSSVSXRIRABRL-UHFFFAOYSA-N
• SMILES： CCC(=O)C=CC=C1CC(CC1(C)C)C

Computed Properties

• Exact Mass: 206.167065321g/mol
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų